Cas no 2229436-85-3 (4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2229436-85-3
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5819632
• PubChem ID: 165969966
• Update Time: 2025-06-15

4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole
• 2229436-85-3
• EN300-1920749

• Inchi： 1S/C9H14BrNS/c1-6(2)9-11-8(5-12-9)7(3)4-10/h5-7H,4H2,1-3H3
• InChI Key： YDYQSWIMZRCDPZ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CSC(C(C)C)=N1

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole

Comprehensive Overview of 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2229436-85-3)

The compound 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2229436-85-3) is a specialized organic molecule featuring a thiazole ring core, which is a heterocyclic structure containing sulfur and nitrogen. This compound is gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a bromopropan-2-yl group and an isopropyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing novel therapeutics. The 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole structure is often explored for its bioactivity, including antimicrobial and anti-inflammatory properties. A common question among scientists is how this compound compares to other thiazole-based molecules in terms of stability and synthetic yield. Its CAS No. 2229436-85-3 is frequently searched in academic databases, reflecting its growing relevance in organic chemistry.

From a synthetic perspective, the bromine atom in 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole offers a versatile handle for further functionalization. This feature aligns with the current trend of click chemistry and cross-coupling reactions, which are widely used in medicinal chemistry. The compound's isopropyl group also contributes to its lipophilicity, a critical factor in drug design. As such, it is often discussed in forums focusing on structure-activity relationships (SAR) and molecular docking studies.

Another hot topic is the environmental impact of synthetic intermediates like 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole. Researchers are investigating greener alternatives for its synthesis, such as catalytic methods or solvent-free reactions. The compound's CAS No. 2229436-85-3 is often associated with queries about its biodegradability and toxicity profile, highlighting the industry's shift toward sustainable chemistry.

In material science, the thiazole ring in this compound is valued for its electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. The bromopropan-2-yl moiety further allows for polymerization or conjugation with other functional groups, expanding its utility in nanotechnology applications. This versatility has led to increased patent filings and publications referencing CAS No. 2229436-85-3.

To summarize, 4-(1-bromopropan-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2229436-85-3) is a multifaceted compound with broad potential in pharmaceuticals, agrochemicals, and advanced materials. Its structural features, such as the thiazole core and bromine substituent, make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is likely to remain a key player in the development of next-generation chemical solutions.